In situ rapid synthesis of ionic liquid/ionic covalent organic framework composites for CO2 fixation†

Chemical Communications Pub Date: 2023-11-13 DOI: 10.1039/D3CC04763F

Abstract

IL/ICOF composites were in situ synthesized via a one-pot route in half an hour under ambient conditions for catalytic cycloaddition of CO2 with epoxides into cyclic carbonates. The prepared composites feature a decent CO2 adsorption capacity of 1.63 mmol g−1 at 273 K and 1 bar and exhibit excellent catalytic performance in terms of yield and durability. This work may pave a new way to design and construct functionalized porous organic frameworks as heterogeneous catalysts for CO2 capture and conversion.

Graphical abstract: In situ rapid synthesis of ionic liquid/ionic covalent organic framework composites for CO2 fixation
In situ rapid synthesis of ionic liquid/ionic covalent organic framework composites for CO2 fixation†
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